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Compound of Interest

(R)-(+)-2-Amino-3-methyl-1,1-
Compound Name:
diphenyl-1-butanol

Cat. No.: B160854

An In-depth Guide to the Molecular Weight of (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-
butanol

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed analysis of the molecular weight of (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-
butanol, a chiral amino alcohol.

Molecular Formula and Weight

The chemical formula for (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol is C17H21NO.[1]
[2] Its molecular weight is 255.35 g/mol .[1][2]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The
calculation for (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol is detailed below.
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Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)

Carbon C 17 12.011[3][4] 204.187
1.008[5][6][71[8

Hydrogen H 21 BIIelL7te] 21.168
[9]

_ 14.007[10][11]

Nitrogen N 1 14.007
[12][13]
15.999[14][15]

Oxygen O 1 15.999
[16][17]

Total 255.361

Note: The slight difference between the calculated molecular weight and the commonly cited

value of 255.35 g/mol is due to rounding of atomic weights.

Experimental Protocols

The molecular weight of a compound like (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol

is typically determined experimentally using mass spectrometry.

Protocol for Mass Spectrometry Analysis:

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized. Common

ionization techniques for this type of molecule include Electrospray lonization (ESI) or

Atmospheric Pressure Chemical lonization (APCI).

o Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.g., a

guadrupole, time-of-flight, or ion trap analyzer). The analyzer separates the ions based on

their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion [M+H]* or other
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adducts is used to determine the molecular weight.

Visualizing the Molecular Composition

The following diagram illustrates the elemental composition of (R)-(+)-2-Amino-3-methyl-1,1-
diphenyl-1-butanol.
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Elemental composition of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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